Cas no 1361580-69-9 (2-Fluoro-5-iodo-3-(perchlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(perchlorophenyl)pyridine
• CAS No: 1361580-69-9
• MF: C₁₁H₂Cl₅FIN
• MW: 471.308153629303
• CID: 4799630
• Update Time: 2025-08-05

2-Fluoro-5-iodo-3-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-3-(perchlorophenyl)pyridine

• Inchi： 1S/C11H2Cl5FIN/c12-6-5(4-1-3(18)2-19-11(4)17)7(13)9(15)10(16)8(6)14/h1-2H
• InChI Key： HTUCGKSYFKCTGD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 6.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-5-iodo-3-(perchlorophenyl)pyridine

2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine: A Comprehensive Overview

The compound 2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine (CAS No. 1361580-69-9) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group at position 2, an iodo group at position 5, and a perchlorophenyl group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine in the development of advanced materials. For instance, researchers have explored its role as a building block for constructing two-dimensional covalent organic frameworks (COFs). These frameworks are highly porous and exhibit exceptional stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The presence of the perchlorophenyl group in the molecule significantly enhances the thermal stability and mechanical robustness of the resulting materials.

In the realm of pharmacology, 2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine has been investigated as a potential lead compound for drug discovery. Its unique electronic properties make it an excellent candidate for modulating enzyme activity or targeting specific receptors in biological systems. Recent findings suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents.

The synthesis of 2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediate pyridine derivatives, followed by substitution reactions to introduce the fluoro and iodo groups. The final step involves coupling the perchlorophenyl group onto the pyridine ring using palladium-catalyzed cross-coupling reactions. This synthesis pathway is highly efficient and scalable, making it suitable for large-scale production.

From an analytical standpoint, 2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, electronic configuration, and crystalline properties. For example, X-ray crystallography revealed that the molecule adopts a planar geometry due to the conjugation between the pyridine ring and the substituent groups.

The physical properties of 2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine are also noteworthy. It exhibits a high melting point (>300°C), which is attributed to its strong intermolecular hydrogen bonding interactions. Additionally, the compound is sparingly soluble in common organic solvents but dissolves readily in polar aprotic solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for use in various solvent-based reactions and separations.

Looking ahead, 2-Fluoro-5-Iodo-3-(Perchlorophenyl)Pyridine holds immense potential for further exploration in emerging areas such as bioelectronics and nanotechnology. Its ability to act as an electron-deficient aromatic system makes it an attractive candidate for designing functional materials with tailored electronic properties. Researchers are currently investigating its use in creating hybrid organic-inorganic materials that can be employed in next-generation electronic devices.

In conclusion, 2-fluoro - 5 - iodo - 3 - (perchlorophenyl)pyridine (CAS No. 1361580 - 69 - 9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with its favorable physical and chemical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly important role in shaping future advancements in science and technology.